3-(2-Chloropyrimidin-4-yl)-8-oxa-3-azabicyclo[3,2,1]octane

• Molecular Formula: C10H12ClN3O
• Molecular Weight: 225.67 g/mol
• IUPAC Name: 3-(2-chloropyrimidin-4-yl)-8-oxa-3-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C10H12ClN3O/c11-10-12-4-3-9(13-10)14-5-7-1-2-8(6-14)15-7/h3-4,7-8H,1-2,5-6H2
• InChI Key: DMDWJDHIPQGBJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC1O2)C3=NC(=NC=C3)Cl

Description

3-(2-Chloropyrimidin-4-yl)-8-oxa-3-azabicyclo[3,2,1]octane is a useful research compound. Its molecular formula is C10H12ClN3O and its molecular weight is 225.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 745 mg (5 mmol) portion 2,4-dichloropyrimidine (1) was dissolved in 20 mL EtOH at 0 C. 8-oxa-3-aza-bicyclo[3.2.1]octane hydrochloride (2, 748 mg, 5 mmol) was added followed by the addition of NEt3 (2.1 mL, 15 mmol). The mixture was stirred for 1 hour at ambient temperature. The mixture was concentrated, dissolved in EtOAc and washed with saturated NaHCO3. The aqueous phase was extracted with EtOAc and the combined organic phases were dried (MgSO4), filtered and concentrated. The mixture was purified by silica gel chromatography (20-70% EtOAc in hexanes) to give 1,003 mg (4.4 mmol, 89%) of 3-(2-chloro-pyrimidin-4-yl)-8-oxa-3-aza-bicyclo[3.2.1]octane (3) along with 50 mg (0.22 mmol, 4%) of 3-(4-chloro-pyrimidin-2-yl)-8-oxa-3-aza-bicyclo[3.2.1]octane (4).